Cas no 129027-64-1 (1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde)

1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde structure

129027-64-1 structure

Product Name:1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde

CAS No:129027-64-1

MF:C₆H₉N₃O

MW:139.155160665512

MDL:MFCD21715231

CID:4586476

PubChem ID:14872467

Update Time:2024-03-01

1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde
- MDL： MFCD21715231
- Inchi： 1S/C6H9N3O/c1-5(2)9-3-6(4-10)7-8-9/h3-5H,1-2H3
- InChI Key： KFEIXQJTNLBBLR-UHFFFAOYSA-N
- SMILES： N1(C(C)C)C=C(C=O)N=N1

Computed Properties

Exact Mass: 139.074561919g/mol
Monoisotopic Mass: 139.074561919g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 126
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 47.8Å²

1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B523875-10mg	1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde	129027-64-1		10mg	$ 50.00	2022-06-07
TRC	B523875-50mg	1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde	129027-64-1		50mg	$ 160.00	2022-06-07
TRC	B523875-100mg	1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde	129027-64-1		100mg	$ 230.00	2022-06-07
Chemenu	CM457890-100mg	1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde	129027-64-1	95%+	100mg	$203	2024-08-02
Chemenu	CM457890-250mg	1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde	129027-64-1	95%+	250mg	$279	2024-08-02
Chemenu	CM457890-500mg	1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde	129027-64-1	95%+	500mg	$496	2024-08-02
Chemenu	CM457890-1g	1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde	129027-64-1	95%+	1g	$653	2024-08-02
Enamine	EN300-211979-0.05g	1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde	129027-64-1	95%	0.05g	$118.0	2023-09-16
Enamine	EN300-211979-0.1g	1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde	129027-64-1	95%	0.1g	$176.0	2023-09-16
Enamine	EN300-211979-0.25g	1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde	129027-64-1	95%	0.25g	$252.0	2023-09-16

1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde Related Literature

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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
2. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
3. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

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5. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

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